2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone
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Description
2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone is a useful research compound. Its molecular formula is C20H21ClN2O4 and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Researchers have developed methods to synthesize a range of heterocyclic compounds, including pyrazoles and chalcones, demonstrating the compound's utility in creating biologically active molecules. For instance, studies have shown the synthesis of pyrazole derivatives using microwave energy, highlighting the compound's role in generating products with potential antimicrobial activity against various pathogens (Katade et al., 2008). Additionally, the condensation of chlorophenyl and dihydroxyphenyl ethanone with N,N-dimethylformamide dimethyl acetal has led to the formation of isoflavones and other heterocycles, underscoring the versatility of related compounds in heterocyclic chemistry (Moskvina et al., 2015).
Biological Activity Studies
Various studies have explored the biological activities of compounds structurally similar to 2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone. For example, the synthesis and biological evaluation of novel series of pyrazole chalcones as anti-inflammatory, antioxidant, and antimicrobial agents reveal the therapeutic potential of such compounds (Bandgar et al., 2009). These studies highlight the compound's relevance in developing new drugs with diverse therapeutic effects.
Molecular Structure and Chemical Properties
Research on the molecular structure and chemical properties of related compounds provides insights into their potential applications. Structural studies, such as those by Kumarasinghe et al. (2009), offer detailed analyses of the crystallographic properties of pyrazol derivatives, contributing to our understanding of their chemical behavior and potential for further applications in material science and drug design (Kumarasinghe et al., 2009).
Properties
IUPAC Name |
2-chloro-1-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O4/c1-25-14-9-7-13(8-10-14)16-11-17(23(22-16)19(24)12-21)15-5-4-6-18(26-2)20(15)27-3/h4-10,17H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CALVCCFLARCGNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.